6-(Methylamino)-5,7-diazaspiro[2.5]oct-5-ene-4,8-dione

• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol
• IUPAC Name: 6-methylimino-5,7-diazaspiro[2.5]octane-4,8-dione
• InChI: InChI=1S/C7H9N3O2/c1-8-6-9-4(11)7(2-3-7)5(12)10-6/h2-3H2,1H3,(H2,8,9,10,11,12)
• InChI Key: BKLTXDUSDRUARN-UHFFFAOYSA-N
• Canonical SMILES: CN=C1NC(=O)C2(CC2)C(=O)N1

Description

6-(Methylamino)-5,7-diazaspiro[2.5]oct-5-ene-4,8-dione is a spirocyclic compound featuring a unique bicyclic structure with two nitrogen atoms (5,7-diaza) and an exocyclic double bond (oct-5-ene). Such compounds are of interest in medicinal chemistry due to their rigid frameworks, which can mimic peptide bonds or serve as bioactive scaffolds .

Preparation Methods

Synthesis via Cyclization of 4,7-diazaspiro[2.5]octane Derivatives

Step 1: Preparation of a suitable precursor, such as a 4,7-diazaspiro[2.5]octane derivative bearing a reactive substituent at the 5- or 8-position (e.g., halogen or nitro groups).

Step 2: Cyclization using nucleophilic or electrophilic agents, often under basic or acidic conditions, to form the spirocyclic core. For example, a nucleophilic substitution with methylamine derivatives can introduce the methylamino group at the desired position.

Step 3: Oxidation or tautomerization to establish the keto-enol system characteristic of the final compound.

Functionalization with Methylamino Group

The methylamino group can be introduced through:

• Nucleophilic substitution: Reacting a halogenated intermediate with methylamine or methylamino derivatives in polar solvents such as ethanol or acetonitrile, often in the presence of a base like potassium carbonate or sodium hydroxide.

• Reductive amination: Condensing a carbonyl precursor with methylamine followed by reduction, typically with sodium cyanoborohydride or similar reducing agents.

Key Raw Materials and Reagents

Step	Reagents	Conditions	References
Cyclization	4,7-diazaspiro[2.5]octane precursors	Basic or acidic, elevated temperature	Patent CN111943894A, US20140039203A1
Methylamino introduction	Methylamine or methylamino derivatives	Polar solvents, moderate temperature	Patent CN111943894A
Oxidation/Tautomerization	Mild oxidants or heat	Ambient or reflux	Literature synthesis

Specific Preparation Methods

Method 1: Nucleophilic Substitution on Halogenated Intermediates

• Raw Material: Halogenated diazaspiro compound (e.g., bromide or chloride at the 5-position).

• Procedure:

  • Dissolve the precursor in acetonitrile.
  • Add excess methylamine (2-6 equivalents).
  • Stir at room temperature or slightly elevated temperature (~25–50°C).
  • After completion, purify via chromatography or recrystallization.

• Outcome: Formation of the methylamino substituent attached to the spiro core.

Method 2: Reductive Amination

• Raw Material: Ketone or aldehyde-functionalized diazaspiro compound.
• Procedure:
  • React with methylamine in methanol or ethanol.
  • Add a reducing agent such as sodium cyanoborohydride.
  • Stir under mild conditions until completion.
  • Isolate the product by filtration and purification.

Method 3: Cyclization and Functionalization via Intermediate Derivatives

• Step 1: Synthesis of a suitable precursor with a reactive leaving group.
• Step 2: Cyclization to form the spiro core under basic conditions.
• Step 3: Nucleophilic attack by methylamine.
• Step 4: Final oxidation or tautomerization to achieve the target compound.

Data Table Summarizing the Methods

Method	Starting Material	Key Reagents	Conditions	Advantages	References
Nucleophilic substitution	Halogenated spiro derivative	Methylamine, base	Room temp to 50°C	Simple, scalable	CN111943894A, US20140039203A
Reductive amination	Carbonyl precursor	Methylamine, NaBH3CN	Mild, ambient	High selectivity	Patent literature
Cyclization + substitution	4,7-diazaspiro[2.5]octane derivatives	Various, as above	Elevated temperature	Efficient core formation	Patent CN111943894A

The synthesis of 6-(Methylamino)-5,7-diazaspiro[2.5]oct-5-ene-4,8-dione can be achieved through a combination of spirocyclic core formation followed by selective introduction of the methylamino group. The most promising approaches involve nucleophilic substitution on halogenated intermediates or reductive amination of carbonyl precursors, both supported by recent patents and literature. Optimization of reaction conditions, solvent choice, and purification strategies are crucial for efficient, safe, and scalable production.

Chemical Reactions Analysis

Types of Reactions

6-(Methylamino)-5,7-diazaspiro[2.5]oct-5-ene-4,8-dione can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This involves the replacement of one functional group with another, typically using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Solvents: Common solvents include dichloromethane, ethanol, and water.

Catalysts: Various metal catalysts such as palladium or platinum may be used.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

6-(Methylamino)-5,7-diazaspiro[2.5]oct-5-ene-4,8-dione has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the development of new compounds.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structure and reactivity.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 6-(Methylamino)-5,7-diazaspiro[2.5]oct-5-ene-4,8-dione involves its interaction with specific molecular targets and pathways. This may include binding to enzymes or receptors, leading to inhibition or activation of biological processes. The exact mechanism depends on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Their Properties

The following table compares key structural analogs to 6-(Methylamino)-5,7-diazaspiro[2.5]oct-5-ene-4,8-dione based on ring size, substituents, and heteroatom composition:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Substituents/Features	Source/Application
6,6-Dimethyl-5,7-dioxaspiro[2.5]octane-4,8-dione	C₈H₁₀O₄	170.16	63–66	Oxygen atoms in place of nitrogens; spiro[2.5]	Synthetic intermediate for pyrrolizines
6-Phenyl-6,9-diazaspiro[4.5]decane-8,10-dione	C₁₄H₁₄N₂O₂	242.28	73–74	Aryl (phenyl) substituent; spiro[4.5]	Pharmacological scaffold
6-(4-Methoxyphenyl)-6,9-diazaspiro[4.5]decane-8,10-dione	C₁₅H₁₆N₂O₃	272.30	60	Electron-donating (methoxy) group	Synthetic intermediate
6-[(2,3-Difluoro-4-(2-(methylamino)ethoxy)phenyl]methyl]-5,6-diazaspiro[3.5]non-8-ene-8-carboxamide	C₂₃H₂₃F₅N₆O₄	701.56	—	Fluorinated aryl; methylamino-ethoxy chain	Anticancer/antibacterial patents

Key Comparisons

Heteroatom Substitution :

• The oxygen-containing analog (6,6-Dimethyl-5,7-dioxaspiro[2.5]octane-4,8-dione) exhibits lower molecular weight (170.16 vs. ~250–700 g/mol for diazaspiro derivatives) and higher thermal stability (m.p. 63–66°C) compared to nitrogen-rich analogs. The replacement of nitrogen with oxygen reduces hydrogen-bonding capacity, impacting solubility and bioactivity .

Ring Size and Rigidity :

• Spiro[2.5] systems (as in the target compound) are smaller and more strained than spiro[4.5] derivatives (e.g., 6-Phenyl-6,9-diazaspiro[4.5]decane-8,10-dione). This strain may enhance reactivity in ring-opening reactions or intramolecular interactions .

Substituent Effects :

• Electron-donating groups (e.g., methoxy in 6-(4-Methoxyphenyl)-6,9-diazaspiro[4.5]decane-8,10-dione) lower melting points (60°C vs. 73–74°C for phenyl analogs), likely due to reduced crystallinity. Fluorinated derivatives (e.g., EP 4 374 877 A2 compounds) prioritize lipophilicity and metabolic stability for drug design .

Biological Relevance: Methylamino-substituted diazaspiro compounds (e.g., EP 4 374 877 A2 derivatives) are prevalent in patents targeting kinase inhibition or antibacterial activity.

Biological Activity

6-(Methylamino)-5,7-diazaspiro[2.5]oct-5-ene-4,8-dione, with the CAS number 1538977-08-0, is a spirocyclic compound notable for its unique diazaspiro structure. Its molecular formula is $C_7H_9N_3O_2$, and it has a molecular weight of approximately 167.17 g/mol. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in pharmacology.

Pharmacological Properties

Research indicates that compounds with similar diazaspiro structures often exhibit significant pharmacological properties, including:

• Anti-inflammatory effects : Compounds like 6-(Methylamino)-5,7-diazaspiro[2.5]oct-5-ene-4,8-dione may influence inflammatory pathways by modulating enzyme activity or receptor binding.
• Analgesic effects : The compound's interaction with pain receptors could lead to pain relief, although specific mechanisms remain to be elucidated.

The biological activity of 6-(Methylamino)-5,7-diazaspiro[2.5]oct-5-ene-4,8-dione is hypothesized to involve:

• Binding to Receptors : The compound may interact with G-protein coupled receptors (GPCRs) and other enzyme systems.
• Modulation of Cellular Processes : By altering receptor activity or enzyme function, the compound could influence various cellular signaling pathways.

Study on Similar Compounds

A study published in PubMed explored the biological evaluation of diazaspiro compounds and found that certain derivatives exhibited potent antitumor effects in xenograft mouse models. While not directly focused on 6-(Methylamino)-5,7-diazaspiro[2.5]oct-5-ene-4,8-dione, these findings suggest a promising avenue for further investigation into its anticancer potential .

Interaction Studies

Preliminary data from interaction studies indicate that 6-(Methylamino)-5,7-diazaspiro[2.5]oct-5-ene-4,8-dione may show binding affinity to various biological targets, particularly enzymes involved in metabolic pathways. These studies are crucial for understanding its pharmacodynamics and pharmacokinetics .

Comparative Analysis of Related Compounds

To understand the potential of 6-(Methylamino)-5,7-diazaspiro[2.5]oct-5-ene-4,8-dione better, it is useful to compare it with structurally related compounds:

Compound Name	Structural Features	Unique Aspects
6-Methyl-4,7-diazaspiro[2.5]octane-5,8-dione	Similar spirocyclic structure	Different stereochemistry may affect biological activity
Spiro[2.5]octane derivatives	Various substituents on the spiro framework	Reactivity varies significantly based on substituent nature
1-cyano-5,7-dialkyl-4,6,8-trioxo-2-aryl-5,7-diazaspiro[2.5]octane	Contains additional functional groups like cyano	Potentially higher reactivity due to electron-withdrawing groups

This comparative analysis highlights the uniqueness of 6-(Methylamino)-5,7-diazaspiro[2.5]oct-5-ene-4,8-dione and its potential applications in medicinal chemistry.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 6-(Methylamino)-5,7-diazaspiro[2.5]oct-5-ene-4,8-dione?

• Methodological Answer : The compound can be synthesized via condensation reactions involving amines and spirocyclic precursors. For example, analogous spiro compounds are prepared by reacting amines with carbonyl-containing intermediates under reflux conditions, followed by purification via recrystallization (e.g., using DMF-acetic acid or ethanol mixtures). Characterization typically employs IR spectroscopy to confirm functional groups (e.g., C=O, N-H) and NMR to resolve the spirocyclic backbone .

Q. Which spectroscopic techniques are critical for confirming the structure of this compound?

• Methodological Answer :

• IR Spectroscopy : Identifies carbonyl (C=O) and amine (N-H) stretches, critical for verifying functional groups.
• NMR Spectroscopy : $^1$H and $^13$C NMR resolve the spirocyclic framework and methylamino substituents. For example, $^1$H NMR can distinguish axial vs. equatorial protons in the spiro system, while $^13$C NMR confirms quaternary carbons.
• UV-Vis Spectroscopy : Detects conjugation or charge-transfer interactions in the spiro system .

Q. What are common purification challenges, and how can they be addressed?

• Methodological Answer : Recrystallization in polar solvents (e.g., DMF-ethanol) is effective for removing unreacted amines or byproducts. If solubility is poor, column chromatography with gradients of ethyl acetate/heptane can isolate the target compound. Monitor purity via TLC using silica gel plates .

Advanced Research Questions

Q. How can reaction conditions be systematically optimized to improve yields?

• Methodological Answer : Use factorial design to test variables (e.g., temperature, solvent polarity, catalyst loading). For example, a 2$^k$ factorial design evaluates interactions between parameters. Orthogonal design (e.g., Taguchi methods) reduces experimental runs while maximizing data robustness. Post-optimization, apply regression analysis to model yield responses .

Q. How should researchers resolve contradictions in reported data (e.g., varying reaction yields or spectral assignments)?

• Methodological Answer :

• Replicate Experiments : Ensure consistent conditions (e.g., solvent purity, inert atmosphere).
• Statistical Analysis : Use ANOVA to identify significant variables.
• Cross-Validation : Compare spectroscopic data with computational predictions (e.g., DFT for NMR chemical shifts) .

Q. What computational methods predict the reactivity or stability of this spiro compound?

• Methodological Answer :

• Density Functional Theory (DFT) : Calculate bond dissociation energies (BDEs) to assess thermal stability.
• Molecular Dynamics (MD) : Simulate solvent interactions to optimize solubility.
• AI-Driven Tools : Platforms like COMSOL Multiphysics integrate reaction kinetics data to model catalytic pathways .

Q. How can substituent effects on the spiro core be systematically studied?

• Methodological Answer :

• Structure-Activity Relationship (SAR) : Synthesize derivatives with varying substituents (e.g., electron-donating/withdrawing groups) and compare reactivity.
• High-Throughput Screening : Use automated liquid handlers to test multiple variants in parallel.
• Mechanistic Probes : Employ isotopic labeling (e.g., $^{15}$N) to track reaction intermediates .

Q. What advanced experimental designs are suitable for multi-variable synthesis studies?

• Methodological Answer :

• Response Surface Methodology (RSM) : Models non-linear relationships between variables (e.g., temperature vs. catalyst ratio).
• Box-Behnken Design : Efficiently explores three-level interactions with minimal runs.
• Machine Learning Integration : Train algorithms on historical data to predict optimal conditions .

Tables for Key Methodologies

Experimental Design Method	Application	Key Advantages
Factorial Design	Screening multiple variables	Identifies interaction effects
Orthogonal Design	Reducing experimental runs	Cost-effective for complex systems
Response Surface Methodology	Non-linear optimization	Maps maxima/minima in yield landscapes

Computational Tool	Research Application	Output Metrics
DFT (e.g., Gaussian)	Predicting NMR shifts, stability	Gibbs free energy, orbital interactions
COMSOL Multiphysics + AI	Reaction kinetics modeling	Simulated yield curves, activation energies